Cas no 1803800-94-3 (Methyl 2-fluoro-4-(trifluoromethoxy)benzoate)

Methyl 2-fluoro-4-(trifluoromethoxy)benzoate is a fluorinated aromatic ester with notable chemical stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both fluorine and trifluoromethoxy substituents enhances its electron-withdrawing properties, facilitating selective reactions in cross-coupling and nucleophilic substitution processes. Its ester functionality allows for further derivatization, while the fluorine atoms contribute to improved metabolic stability in active compounds. This compound is particularly useful in the development of bioactive molecules, where its structural features can influence potency and selectivity. High purity grades ensure consistent performance in research and industrial applications.

Methyl 2-fluoro-4-(trifluoromethoxy)benzoate structure

1803800-94-3 structure

Product Name:Methyl 2-fluoro-4-(trifluoromethoxy)benzoate

CAS No:1803800-94-3

MF:C₉H₆F₄O₃

MW:238.135756969452

MDL:MFCD28798800

CID:4951124

PubChem ID:18925769

Update Time:2025-06-08

Methyl 2-fluoro-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-fluoro-4-(trifluoromethoxy)benzoate
- MDL： MFCD28798800
- Inchi： 1S/C9H6F4O3/c1-15-8(14)6-3-2-5(4-7(6)10)16-9(11,12)13/h2-4H,1H3
- InChI Key： OXYMJWORFKPDFT-UHFFFAOYSA-N
- SMILES： FC1C=C(C=CC=1C(=O)OC)OC(F)(F)F

Computed Properties

Exact Mass: 238.02530670g/mol
Monoisotopic Mass: 238.02530670g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 35.5

Methyl 2-fluoro-4-(trifluoromethoxy)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015013523-250mg	Methyl 2-fluoro-4-(trifluoromethoxy)benzoate	1803800-94-3	97%	250mg	470.40 USD	2021-06-21
Alichem	A015013523-500mg	Methyl 2-fluoro-4-(trifluoromethoxy)benzoate	1803800-94-3	97%	500mg	798.70 USD	2021-06-21
Alichem	A015013523-1g	Methyl 2-fluoro-4-(trifluoromethoxy)benzoate	1803800-94-3	97%	1g	1,519.80 USD	2021-06-21
Enamine	EN300-20934475-1g	methyl 2-fluoro-4-(trifluoromethoxy)benzoate	1803800-94-3	95%	1g	$871.0	2023-09-16
Enamine	EN300-20934475-5g	methyl 2-fluoro-4-(trifluoromethoxy)benzoate	1803800-94-3	95%	5g	$2525.0	2023-09-16
Enamine	EN300-20934475-10g	methyl 2-fluoro-4-(trifluoromethoxy)benzoate	1803800-94-3	95%	10g	$3746.0	2023-09-16
Enamine	EN300-20934475-0.05g	methyl 2-fluoro-4-(trifluoromethoxy)benzoate	1803800-94-3	95%	0.05g	$202.0	2023-09-16
Enamine	EN300-20934475-0.1g	methyl 2-fluoro-4-(trifluoromethoxy)benzoate	1803800-94-3	95%	0.1g	$301.0	2023-09-16
Enamine	EN300-20934475-0.25g	methyl 2-fluoro-4-(trifluoromethoxy)benzoate	1803800-94-3	95%	0.25g	$431.0	2023-09-16
Enamine	EN300-20934475-0.5g	methyl 2-fluoro-4-(trifluoromethoxy)benzoate	1803800-94-3	95%	0.5g	$679.0	2023-09-16